1-benzyl-N-{[2-(1H-imidazol-1-yl)pyridin-3-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-benzyl-N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C20H19N7O/c1-15-18(24-25-27(15)13-16-6-3-2-4-7-16)20(28)23-12-17-8-5-9-22-19(17)26-11-10-21-14-26/h2-11,14H,12-13H2,1H3,(H,23,28)
• InChI Key: UHICYKKQJOFIJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=CC=CC=C2)C(=O)NCC3=C(N=CC=C3)N4C=CN=C4
• Molecular Formula: C20H19N7O
• Molecular Weight: 373.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Physical and Chemical Properties Analysis

Imidazole is an amphoteric compound, meaning it can act as both an acid and a base. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. For example, some imidazole derivatives have been found to have antimicrobial activity, while others have been used as antifungal agents.

Future Directions

The future of imidazole derivatives in drug development looks promising, given their broad range of biological activities. Researchers continue to explore new synthetic routes for imidazole and their derived products.